Cas no 1361872-69-6 (2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine)

• Product Name: 2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine
• CAS No: 1361872-69-6
• MF: C₁₁H₇Cl₂IN₂
• MW: 364.99715256691
• CID: 4798911
• Update Time: 2025-06-09

2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine

• Inchi： 1S/C11H7Cl2IN2/c12-9-3-1-2-7(10(9)13)8-4-6(14)5-16-11(8)15/h1-5H,(H2,15,16)
• InChI Key： DQQWXWNMCUFOTK-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=CC=C(C=1Cl)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine

Introduction to 2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine (CAS No. 1361872-69-6)

2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine (CAS No. 1361872-69-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a pyridine ring, amino group, and halogen substituents makes it an attractive candidate for various biological activities and chemical modifications.

The chemical structure of 2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine consists of a pyridine ring with an amino group at the 2-position, a 2,3-dichlorophenyl substituent at the 3-position, and an iodine atom at the 5-position. These functional groups contribute to the compound's reactivity and biological properties. The iodine atom, in particular, can be readily substituted in various chemical reactions, making this compound a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of 2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines and mediators, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and chronic pain conditions.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the potential of 2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine as an anticancer agent. The compound was shown to exhibit selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

The versatility of 2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine extends beyond its biological activities. In synthetic chemistry, this compound serves as a valuable building block for the synthesis of more complex molecules. The presence of reactive functional groups allows for a wide range of chemical transformations, including Suzuki coupling reactions and palladium-catalyzed cross-coupling reactions. These reactions are crucial for the synthesis of advanced intermediates and final drug candidates.

The physical properties of 2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine, such as its solubility and stability, are also important considerations in its application. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in common organic solvents makes it suitable for use in various chemical reactions and formulations.

In conclusion, 2-Amino-3-(2,3-dichlorophenyl)-5-iodopyridine (CAS No. 1361872-69-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing novel therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.